![molecular formula C9H7IN4O B5857470 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide](/img/structure/B5857470.png)
3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes and proteins involved in cancer cell growth and proliferation. It has also been shown to inhibit the growth of fungal and viral cells.
Biochemical and Physiological Effects:
Studies have shown that 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide exhibits cytotoxic effects on cancer cells, inhibits the growth of fungal and viral cells, and reduces inflammation. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide in lab experiments include its potential therapeutic applications, its ability to inhibit the growth of cancer, fungal, and viral cells, and its neuroprotective effects. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide. These include further studies to understand its mechanism of action, its potential use as an anti-inflammatory agent, and its use in the treatment of Alzheimer's disease. Additionally, further studies are needed to determine the potential toxicity of this compound and its suitability for use in clinical trials.
Conclusion:
In conclusion, 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has shown promising results in various scientific research studies. It has potential therapeutic applications as an anticancer, antifungal, and antiviral agent, as well as a treatment for Alzheimer's disease. Further studies are needed to fully understand its mechanism of action and potential toxicity, as well as its suitability for use in clinical trials.
Synthesis Methods
The synthesis of 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide involves the reaction of 4-amino-3-iodobenzoic acid with 1,2,4-triazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). This reaction results in the formation of 3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide.
Scientific Research Applications
3-iodo-N-4H-1,2,4-triazol-4-ylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antiviral activities. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.
properties
IUPAC Name |
3-iodo-N-(1,2,4-triazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7IN4O/c10-8-3-1-2-7(4-8)9(15)13-14-5-11-12-6-14/h1-6H,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPULJJVRFPRTQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)I)C(=O)NN2C=NN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7IN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-iodo-N-(4H-1,2,4-triazol-4-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.